5-(tert-Butyl) 1-methyl 1-(aminomethyl)-5-azaspiro[2.4]heptane-1,5-dicarboxylate
Overview
Description
5-(tert-Butyl) 1-methyl 1-(aminomethyl)-5-azaspiro[2.4]heptane-1,5-dicarboxylate, commonly referred to as 5-TBMAA, is a synthetic compound with a range of potential applications in scientific research.
Mechanism of Action
5-TBMAA acts as a substrate for cytochrome P450 enzymes, which are responsible for the metabolism of a variety of drugs and other compounds in the body. 5-TBMAA is metabolized by CYP2A6, which is found in the liver. CYP2A6 catalyzes the oxidation of 5-TBMAA to form the metabolite, 5-hydroxy-TBMAA. This metabolite is then further metabolized to form other metabolites, which are then eliminated from the body.
Biochemical and Physiological Effects
5-TBMAA has been shown to have a range of biochemical and physiological effects. In studies, 5-TBMAA has been shown to inhibit the activity of CYP2A6, which can lead to an increase in the levels of drugs in the body. In addition, 5-TBMAA has been shown to increase the levels of certain hormones, such as cortisol, in the body. 5-TBMAA has also been shown to have anti-inflammatory effects, as well as anti-cancer and anti-diabetic effects.
Advantages and Limitations for Lab Experiments
5-TBMAA has several advantages for use in laboratory experiments. It is a stable compound, which makes it suitable for use in a variety of laboratory experiments. In addition, 5-TBMAA is relatively inexpensive, which makes it a cost-effective option for use in research.
However, 5-TBMAA also has some limitations. It has a short half-life, which can limit its use in some experiments. In addition, 5-TBMAA can be toxic to some organisms, which can limit its use in experiments involving living organisms.
Future Directions
There are several potential future directions for research involving 5-TBMAA. Future research could focus on the use of 5-TBMAA as a tool for studying the pharmacokinetics and metabolism of drugs in the body. In addition, future research could focus on the use of 5-TBMAA as a tool for studying the effects of drugs on cytochrome P450 enzymes. Furthermore, future research could focus on the use of 5-TBMAA as a tool for studying the effects of drugs on the immune system and other physiological systems. Finally, future research could focus on the use of 5-TBMAA as a tool for studying the effects of drugs on cancer and other diseases.
Scientific Research Applications
5-TBMAA has a variety of potential applications in scientific research. It has been used as a substrate for the study of enzymes, such as the enzyme cytochrome P450 2A6 (CYP2A6). 5-TBMAA has also been used to study the pharmacokinetics of drugs in the liver and to investigate the inhibitory effects of drugs on cytochrome P450 enzymes. In addition, 5-TBMAA has been used to study the metabolism of drugs in the body and to investigate the absorption, distribution, and elimination of drugs.
Properties
IUPAC Name |
5-O-tert-butyl 2-O-methyl 2-(aminomethyl)-5-azaspiro[2.4]heptane-2,5-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O4/c1-12(2,3)20-11(18)16-6-5-13(9-16)7-14(13,8-15)10(17)19-4/h5-9,15H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXIZSJFUUBKNJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(C1)CC2(CN)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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